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Compound of Interest

Compound Name: Fluoro(imino)phosphane

Cat. No.: B15419483

An In-depth Technical Guide on
Fluoro(imino)phosphane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties of
fluoro(imino)phosphane, a molecule of interest in inorganic chemistry. The information is
presented to be accessible and useful for professionals in research and development.

Core Chemical Data

Fluoro(imino)phosphane is an inorganic compound with a straightforward molecular
structure. Its fundamental chemical data are summarized below.

Property Value Source
Chemical Formula FHNP [1]
Molecular Weight 64.987 g/mol [1]
IUPAC Name fluoro(imino)phosphane [1]

Structural Information
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The molecular structure of fluoro(imino)phosphane consists of a central phosphorus atom
double-bonded to an imino group (-NH) and single-bonded to a fluorine atom. This
arrangement gives the molecule its specific chemical characteristics.
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Caption: Molecular structure of fluoro(imino)phosphane.

Experimental Protocols

Detailed experimental protocols for the synthesis of fluoro(imino)phosphane are not readily
available in the public domain. However, related research on the synthesis of other
iminophosphanes, such as imino(pentafluorophenyl)phosphane, has been documented[2]. The
synthesis of such compounds can be complex and may involve the reaction of precursor
molecules under specific conditions to achieve the desired product[2].

Signaling Pathways and Biological Activity

Currently, there is no available research to suggest the involvement of
fluoro(imino)phosphane in any biological signaling pathways. Its application in drug
development is not documented, and it is primarily of interest from a chemical structure and
reactivity standpoint. The broader field of phosphine derivatives includes compounds with
various applications, but specific biological functions of fluoro(imino)phosphane have not
been reported.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b15419483?utm_src=pdf-body
https://www.benchchem.com/product/b15419483?utm_src=pdf-body-img
https://www.benchchem.com/product/b15419483?utm_src=pdf-body
https://www.benchchem.com/product/b15419483?utm_src=pdf-body
https://pubs.acs.org/doi/abs/10.1021/ic200623x
https://pubs.acs.org/doi/abs/10.1021/ic200623x
https://www.benchchem.com/product/b15419483?utm_src=pdf-body
https://www.benchchem.com/product/b15419483?utm_src=pdf-body
https://www.benchchem.com/product/b15419483?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15419483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Fluoro(imino)phosphane | FHNP | CID 59651146 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. pubs.acs.org [pubs.acs.org]

» To cite this document: BenchChem. [fluoro(imino)phosphane chemical formula and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15419483#fluoro-imino-phosphane-chemical-
formula-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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